Cas no 960151-85-3 (ethyl 4-(2-(4-tolylsulfanyl)phenyl)-piperidin-1-carboxylate)

• Product Name: ethyl 4-(2-(4-tolylsulfanyl)phenyl)-piperidin-1-carboxylate
• CAS No: 960151-85-3
• MF: C₂₁H₂₅NO₂S
• MW: 355.493704557419
• CID: 2154025
• Update Time: 2023-03-24

ethyl 4-(2-(4-tolylsulfanyl)phenyl)-piperidin-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-(4-tolylsulfanyl)phenyl)-piperidin-1-carboxylate

• Inchi： 1S/C21H25NO2S/c1-3-24-21(23)22-14-12-17(13-15-22)19-6-4-5-7-20(19)25-18-10-8-16(2)9-11-18/h4-11,17H,3,12-15H2,1-2H3
• InChI Key： LJZWZCRYSWYDAW-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(C2=CC=CC=C2SC2=CC=C(C)C=C2)CC1

Computed Properties

• Exact Mass: 355.161
• Monoisotopic Mass: 355.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.8A^2